Cas no 2137857-53-3 (rac-[(2R,5S)-5-[(2,2,6,6-tetramethylmorpholin-4-yl)methyl]oxolan-2-yl]methanamine)

• Product Name: rac-[(2R,5S)-5-[(2,2,6,6-tetramethylmorpholin-4-yl)methyl]oxolan-2-yl]methanamine
• CAS No: 2137857-53-3
• MF: C₁₄H₂₈N₂O₂
• MW: 256.384324073792
• CID: 6492044
• PubChem ID: 165846993
• Update Time: 2025-07-16

rac-[(2R,5S)-5-[(2,2,6,6-tetramethylmorpholin-4-yl)methyl]oxolan-2-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• rac-[(2R,5S)-5-[(2,2,6,6-tetramethylmorpholin-4-yl)methyl]oxolan-2-yl]methanamine
• 2137857-53-3
• EN300-715307

• Inchi： 1S/C14H28N2O2/c1-13(2)9-16(10-14(3,4)18-13)8-12-6-5-11(7-15)17-12/h11-12H,5-10,15H2,1-4H3/t11-,12+/m1/s1
• InChI Key： PKTNAMWKXKBKOG-NEPJUHHUSA-N
• SMILES： O1C(C)(C)CN(C[C@@H]2CC[C@H](CN)O2)CC1(C)C

Computed Properties

• Exact Mass: 256.215078140g/mol
• Monoisotopic Mass: 256.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 47.7Ų

Additional information on rac-[(2R,5S)-5-[(2,2,6,6-tetramethylmorpholin-4-yl)methyl]oxolan-2-yl]methanamine

Recent Advances in the Study of rac-[(2R,5S)-5-[(2,2,6,6-tetramethylmorpholin-4-yl)methyl]oxolan-2-yl]methanamine (CAS: 2137857-53-3)

In recent years, the compound rac-[(2R,5S)-5-[(2,2,6,6-tetramethylmorpholin-4-yl)methyl]oxolan-2-yl]methanamine (CAS: 2137857-53-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique morpholine and oxolane structural motifs, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings and developments related to this compound, providing insights into its synthesis, mechanism of action, and potential clinical applications.

The synthesis of rac-[(2R,5S)-5-[(2,2,6,6-tetramethylmorpholin-4-yl)methyl]oxolan-2-yl]methanamine has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods, including asymmetric hydrogenation and chiral resolution techniques, to obtain enantiomerically pure forms of the compound. These advancements are critical for ensuring the reproducibility and scalability of the synthesis process, which is essential for further preclinical and clinical development.

Mechanistic studies have revealed that rac-[(2R,5S)-5-[(2,2,6,6-tetramethylmorpholin-4-yl)methyl]oxolan-2-yl]methanamine exhibits potent activity as a modulator of specific neurotransmitter systems. In particular, it has been shown to interact with G-protein-coupled receptors (GPCRs) in the central nervous system, suggesting potential applications in the treatment of neurological disorders such as Parkinson's disease and schizophrenia. Additionally, its ability to cross the blood-brain barrier efficiently makes it a promising candidate for CNS-targeted therapies.

Recent in vitro and in vivo studies have further elucidated the pharmacokinetic and pharmacodynamic properties of this compound. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that rac-[(2R,5S)-5-[(2,2,6,6-tetramethylmorpholin-4-yl)methyl]oxolan-2-yl]methanamine exhibits favorable bioavailability and a prolonged half-life in animal models. These properties are advantageous for developing once-daily dosing regimens, which could improve patient compliance in clinical settings.

In the context of drug development, rac-[(2R,5S)-5-[(2,2,6,6-tetramethylmorpholin-4-yl)methyl]oxolan-2-yl]methanamine has been explored as a lead compound for the design of novel therapeutics. Structure-activity relationship (SAR) studies have identified key modifications that enhance its binding affinity and selectivity for target receptors. These findings are paving the way for the development of next-generation drugs with improved efficacy and reduced side effects.

Despite these promising advancements, challenges remain in the clinical translation of rac-[(2R,5S)-5-[(2,2,6,6-tetramethylmorpholin-4-yl)methyl]oxolan-2-yl]methanamine. Issues such as potential off-target effects and the need for extensive toxicity profiling must be addressed in future research. Collaborative efforts between academia and industry will be crucial to overcoming these hurdles and advancing the compound toward clinical trials.

In conclusion, rac-[(2R,5S)-5-[(2,2,6,6-tetramethylmorpholin-4-yl)methyl]oxolan-2-yl]methanamine represents a promising candidate for therapeutic development, with significant potential in the treatment of neurological disorders. Continued research into its synthesis, mechanism of action, and clinical applications will be essential for realizing its full therapeutic potential. This research brief highlights the current state of knowledge and underscores the importance of further investigation in this rapidly evolving field.